4-(3-Chloro-5-nitropyridin-2-yloxy)-1H-pyrrolo[2,3-b]pyridine

• Molecular Formula: C12H7ClN4O3
• Molecular Weight: 290.66 g/mol
• IUPAC Name: 4-(3-chloro-5-nitropyridin-2-yl)oxy-1H-pyrrolo[2,3-b]pyridine
• InChI: InChI=1S/C12H7ClN4O3/c13-9-5-7(17(18)19)6-16-12(9)20-10-2-4-15-11-8(10)1-3-14-11/h1-6H,(H,14,15)
• InChI Key: MPUHMXSKCLHKHO-UHFFFAOYSA-N
• Canonical SMILES: C1=CNC2=NC=CC(=C21)OC3=C(C=C(C=N3)[N+](=O)[O-])Cl

Description

4-(3-Chloro-5-nitropyridin-2-yloxy)-1H-pyrrolo[2,3-b]pyridine is a useful research compound. Its molecular formula is C12H7ClN4O3 and its molecular weight is 290.66 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 1H-pyrrolo[2,3-b]pyridin-4-ol (210 mg, 1.56 mmol, see: Thibault, C. et al. Org. Lett. 2003, 5, 5023) in 3 mL of MeCN was added K2CO3 (240 mg, 1.74 mmol). The suspension was stirred for 10 min and treated with 2,3-dichloro-5-nitropyridine (270 mg, 1.40 mmol, see: Koch, V. and Schnatterer, S. Synthesis, 1990, 499). The reaction mixture was stirred for 12 h and quenched with 20 mL of H2O. The solution was extracted with EtOAc and the organic layer was washed with brine, and dried over MgSO4. After filtration and concentration in vacuo, the residue was purified by flash column chromatography (ISCO RediSep® silica gel cartridge) to give the title compound (220 mg, 54%). MS (ESI) m/z 291.1 (M+H)+.